Cas no 1803793-92-1 (4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid)

• Product Name: 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid
• CAS No: 1803793-92-1
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4979112
• Update Time: 2025-05-25

4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid

• Inchi： 1S/C11H10BrClO3/c1-6(14)11(13)8-4-7(5-10(15)16)2-3-9(8)12/h2-4,11H,5H2,1H3,(H,15,16)
• InChI Key： DPHKCZYLTPBWSS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(=O)O)C=C1C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4

Additional information on 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid

Recent Advances in the Study of 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid (CAS: 1803793-92-1)

In recent years, 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid (CAS: 1803793-92-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-chloro-oxopropylphenylacetic acid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The compound's distinct chemical properties and biological activities have spurred a wave of research aimed at elucidating its mechanisms of action and optimizing its pharmacological profile.

Recent studies have focused on the synthesis and structural modification of 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the introduction of specific functional groups at the phenylacetic acid moiety could significantly improve the compound's binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These modifications have led to the development of derivatives with enhanced anti-inflammatory properties and reduced off-target effects, making them attractive candidates for further preclinical evaluation.

In addition to its anti-inflammatory potential, 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid has also been investigated for its role in cancer therapy. A groundbreaking study published in Cancer Research in early 2024 revealed that the compound exhibits potent inhibitory effects on the proliferation of certain cancer cell lines, including breast and colorectal cancer. The researchers identified that the compound's mechanism of action involves the disruption of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are critical for cancer cell survival and growth. These findings underscore the compound's potential as a multi-targeted therapeutic agent in oncology.

Another area of active research is the pharmacokinetic and toxicological profiling of 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid. A recent preclinical study conducted by a team at the National Institutes of Health (NIH) provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The study, published in Drug Metabolism and Disposition, reported that the compound exhibits favorable pharmacokinetic characteristics, including moderate plasma protein binding and a reasonable half-life, which are essential for its development as a viable drug candidate. However, the researchers also noted the need for further optimization to mitigate potential hepatotoxicity observed in high-dose regimens.

The growing body of research on 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid highlights its versatility and potential across multiple therapeutic domains. As scientists continue to explore its applications, the compound is expected to play a pivotal role in the development of next-generation pharmaceuticals. Future studies will likely focus on the design of more potent and selective derivatives, as well as the elucidation of its interactions with other biological targets. With its unique chemical structure and promising biological activities, 4-Bromo-3-(1-chloro-2-oxopropyl)phenylacetic acid represents a compelling area of research in the chemical biology and pharmaceutical sciences.